![molecular formula C7H7ClN2O B1313978 2-Chloro-5-methylnicotinamide CAS No. 65169-45-1](/img/structure/B1313978.png)
2-Chloro-5-methylnicotinamide
Overview
Description
2-Chloro-5-methylnicotinamide is a chemical compound with the molecular formula C7H7ClN2O . It is not intended for human or veterinary use and is used for research purposes only.
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-methylnicotinamide consists of 7 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom . The molecular weight is 170.59 g/mol.Chemical Reactions Analysis
While specific chemical reactions involving 2-Chloro-5-methylnicotinamide are not available, research in the field of chemical reaction analysis has been advancing, with new methodologies being developed for analyzing reactions .Physical And Chemical Properties Analysis
2-Chloro-5-methylnicotinamide is a solid compound . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Characterization
“2-Chloro-5-methylnicotinamide” is a derivative of nicotinamide, which is an amide derivative of nicotinic acid . It can be synthesized and characterized using spectral techniques such as IR, 1 H-NMR, 13 C-NMR, and MS .
Computational Analyses
This compound can be investigated computationally . The B3LYP/6–31 + G (d,p) level is selected as the calculation level in this study . Electronic properties of the compound can be examined using HOMO/LUMO contour plot and MEP maps .
Antibacterial Properties
“2-Chloro-5-methylnicotinamide” has been found to have antibacterial properties . In particular, one of the derivatives, ND4, was found to be the best inhibitor candidate against Enterococcus faecalis .
Antibiofilm Properties
In addition to its antibacterial properties, “2-Chloro-5-methylnicotinamide” also has antibiofilm properties . These properties can be investigated experimentally .
Molecular Docking Analyses
The antibacterial properties of “2-Chloro-5-methylnicotinamide” can be further investigated by molecular docking analyses .
Commercial Availability
“2-Chloro-5-methylnicotinamide” is commercially available and can be purchased from various chemical suppliers .
Safety and Hazards
Mechanism of Action
Target of Action
2-Chloro-5-methylnicotinamide is a derivative of nicotinamide, also known as niacinamide . Nicotinamide plays an active role in protecting cells from ultraviolet (UV) radiation-induced damage . .
Mode of Action
Nicotinamide, from which it is derived, is involved in cellular energy metabolism, dna repair, and regulation of transcription processes
Biochemical Pathways
Nicotinamide, the parent compound of 2-Chloro-5-methylnicotinamide, is a precursor to the nicotinamide-derived redox cofactor, nicotinamide adenine dinucleotide (NAD), its reduced form NADH, its phosphate parent NADP, and the reduced form NADPH . These components are collectively referred to as NAD(P)(H) and play crucial roles in various biochemical pathways.
Pharmacokinetics
It is reported to have high gastrointestinal absorption and is permeable to the blood-brain barrier .
Result of Action
Given its derivation from nicotinamide, it may share some of the effects of nicotinamide, such as protection against uv radiation-induced damage .
properties
IUPAC Name |
2-chloro-5-methylpyridine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O/c1-4-2-5(7(9)11)6(8)10-3-4/h2-3H,1H3,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRYQNMBNIVTUBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)Cl)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30496639 | |
Record name | 2-Chloro-5-methylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30496639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65169-45-1 | |
Record name | 2-Chloro-5-methylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30496639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.